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An In-depth Technical Guide to 10-
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Abstract
10-Propionylphenothiazine, a derivative of the phenothiazine heterocyclic system, represents

a significant scaffold in medicinal chemistry. Phenothiazines are a well-established class of

compounds known for a wide range of biological activities, primarily as antipsychotic agents

that antagonize dopamine receptors.[1][2] The addition of a propionyl group at the N-10

position of the phenothiazine core modifies its physicochemical properties and pharmacological

profile, leading to a diverse array of potential applications. This guide provides a

comprehensive technical overview of 10-Propionylphenothiazine, covering its chemical

structure, physicochemical properties, synthesis and purification, detailed spectral analysis,

pharmacological context, and essential safety protocols. This document is intended for

researchers, chemists, and drug development professionals engaged in the study and

application of heterocyclic compounds.

Chemical Identity and Physicochemical Properties
10-Propionylphenothiazine, with the chemical name 1-(10H-Phenothiazin-10-yl)propan-1-

one, is a solid, white to off-white compound.[3] The core structure consists of a tricyclic

phenothiazine nucleus, where the nitrogen atom at position 10 is acylated with a propionyl
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group. This structural modification is crucial as it influences the molecule's steric and electronic

properties, thereby affecting its interaction with biological targets.

1.1. Chemical Structure

Molecular Formula: C₁₅H₁₃NOS

Molecular Weight: 255.33 g/mol [3]

CAS Number: 6622-75-9[3]

IUPAC Name: 1-(10H-phenothiazin-10-yl)propan-1-one

1.2. Physicochemical Data

The physicochemical properties of a compound are critical for its handling, formulation, and

biological activity. The data for 10-Propionylphenothiazine is summarized below.

Property Value Source

Melting Point 91-92 °C ChemicalBook[3]

Boiling Point (Predicted) 476.9 ± 15.0 °C ChemicalBook[3]

Density (Predicted) 1.249 ± 0.06 g/cm³ ChemicalBook[3]

pKa (Predicted) -3.91 ± 0.20 ChemicalBook[3]

XLogP3 4.3 PubChem[4]

Solubility

Soluble in Acetone,

Chloroform, DMSO, Ethyl

Acetate

ChemicalBook[3]

Appearance White to Off-White Solid ChemicalBook[3]

Synthesis and Purification Workflow
The synthesis of 10-Propionylphenothiazine is typically achieved through the N-acylation of

the phenothiazine core. This reaction is a standard procedure in organic synthesis, but
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optimization is key to achieving high yield and purity.

2.1. Synthetic Rationale and Strategy

The most direct route involves the reaction of phenothiazine with an acylating agent, such as

propionyl chloride or propionic anhydride, in the presence of a base. The base serves to

deprotonate the secondary amine of the phenothiazine, forming a more nucleophilic

phenothiazinate anion that readily attacks the electrophilic carbonyl carbon of the acylating

agent. The choice of solvent and base is critical to prevent side reactions and facilitate product

isolation.

Below is a generalized workflow for the synthesis and subsequent purification of 10-
Propionylphenothiazine.
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Synthesis Stage

Work-up & Isolation

Purification Stage

Reactants Loading
(Phenothiazine, Solvent, Base)

Acylating Agent Addition
(e.g., Propionyl Chloride)
Controlled Temperature

Reaction Stirring
(Room Temp, 12-16h)

Reaction Quenching
(e.g., Water Addition)

Solvent Extraction
(e.g., DCM or Ethyl Acetate)

Proceed to
Extraction

Washing
(Water, Brine)

Drying
(Anhydrous MgSO₄ or Na₂SO₄)

Solvent Evaporation
(Reduced Pressure)

Crude Product

Yields

Flash Chromatography
(e.g., Silica Gel,

EtOAc/Hexanes gradient)

Pure Fractions Collection

Final Product
(Solvent-free)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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